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Compound of Interest

Compound Name: Boc-Leu-Ser-Thr-Arg-AMC
Cat. No.: B15624219
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorogenic peptide substrate
Boc-Leu-Ser-Thr-Arg-AMC, its physicochemical properties, and its applications in enzymatic
assays, particularly for Activated Protein C (APC) and the trypsin-like activity of the
proteasome. Detailed experimental protocols and a summary of a key signaling pathway are
included to facilitate its use in research and drug development.

Physicochemical Properties

Boc-Leu-Ser-Thr-Arg-AMC, also known as t-Butyloxycarbonyl-L-Leucyl-L-Seryl-L-Threonyl-L-
Arginine 4-Methyl-Coumaryl-7-Amide, is a synthetic peptide widely used as a fluorogenic
substrate in biochemical assays. Its cleavage by specific proteases releases the fluorescent
molecule 7-amino-4-methylcoumarin (AMC), which allows for the kinetic measurement of
enzyme activity.
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Property Value

Molecular Formula C34H52Ns010
Molecular Weight 732.82 g/mol

CAS Number 73554-93-5
Appearance White to off-white solid
Solubility Soluble in DMSO
Excitation Wavelength 340-380 nm

Emission Wavelength 440-460 nm

Applications in Enzymatic Assays

Boc-Leu-Ser-Thr-Arg-AMC is a versatile substrate for a range of serine proteases. Its primary
applications are in the measurement of Activated Protein C (APC) activity and the trypsin-like
activity of the 20S and 26S proteasomes. It has also been reported as a substrate for other
enzymes, including certain keratin-hydrolyzing enzymes.

Activated Protein C (APC) Assay

Activated Protein C is a crucial anticoagulant and cytoprotective enzyme. Assays measuring its
activity are vital in hematology and inflammation research. For the amidolytic activity of bovine
APC towards Boc-Leu-Ser-Thr-Arg-AMC, the following kinetic parameters have been
determined: a Km of 3.3 x 10~* M and a kcat of 8.4 s~. Optimal conditions for this assay are at
a pH of 8.5, with the presence of 0.1 M NaCl and 1 mM CaClz being necessary for maximal
activity.

Proteasome Activity Assay

The proteasome is a multi-catalytic protease complex responsible for protein degradation in
eukaryotic cells. It possesses three main proteolytic activities: chymotrypsin-like, trypsin-like,
and caspase-like. Boc-Leu-Ser-Thr-Arg-AMC is a specific substrate for the trypsin-like activity,
which cleaves after basic amino acid residues.
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Experimental Protocols

Protocol 1: Measurement of Trypsin-Like Proteasome
Activity

This protocol outlines a method for measuring the trypsin-like activity of the proteasome in cell

lysates using Boc-Leu-Ser-Thr-Arg-AMC.

Materials:

Boc-Leu-Ser-Thr-Arg-AMC

DMSO

Assay Buffer: 20 mM Tris (pH 7.1 at 37°C), 50 mM NaCl, 2 mM [3-mercaptoethanol
Cell lysate containing proteasomes

Proteasome inhibitor (e.g., MG132)

96-well black microplate

Fluorometric plate reader

Procedure:

Substrate Stock Solution Preparation: Prepare a 50 mM stock solution of Boc-Leu-Ser-Thr-
Arg-AMC in DMSO.

Working Substrate Solution Preparation: Prepare a 2X (e.g., 200 uM) working solution by
diluting the stock solution in pre-warmed (37°C) Assay Buffer.

Sample Preparation: Add up to 50 pL of cell lysate to individual wells of the 96-well plate. If
the sample volume is less than 50 pL, adjust the volume to 50 uL with Assay Buffer.

Control Preparation: For each sample, prepare a parallel control well containing a specific
proteasome inhibitor (e.g., 100 uM MG132). Pre-incubate the sample with the inhibitor for at
least 10 minutes before adding the substrate.
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e Reaction Initiation: Add 50 pL of the 2X working substrate solution to each well to initiate the
reaction. The final substrate concentration will be 1X (e.g., 100 uM).

o Fluorescence Measurement: Immediately place the plate in a fluorometric plate reader pre-
set to 37°C. Measure the fluorescence intensity kinetically for 20-30 minutes, with excitation
at ~360 nm and emission at ~460 nm.

o Data Analysis: The rate of AMC release is proportional to the enzyme activity. Calculate the
trypsin-like proteasome activity by subtracting the rate of fluorescence increase in the
inhibitor-treated control wells from the rate in the untreated wells.

Signaling Pathway
Activated Protein C (APC) Cytoprotective Signaling

Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool for studying the activity of APC, a key enzyme in
a significant cytoprotective signaling pathway. The binding of APC to the Endothelial Protein C
Receptor (EPCR) on the cell surface leads to the proteolytic cleavage and activation of
Protease-Activated Receptor 1 (PAR1). This initiates a cascade of intracellular signals that
result in anti-inflammatory, anti-apoptotic, and endothelial barrier-stabilizing effects.
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Caption: Activated Protein C (APC) signaling pathway.

Experimental Workflow
Enzymatic Assay Workflow

The following diagram illustrates the general workflow for conducting an enzymatic assay using
Boc-Leu-Ser-Thr-Arg-AMC.
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Caption: General workflow for a fluorogenic enzymatic assay.

e To cite this document: BenchChem. [In-Depth Technical Guide: Boc-Leu-Ser-Thr-Arg-AMC].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624219/docs#in-depth-technical-guide-boc-leu-
ser-thr-arg-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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